(8-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

• IUPAC Name: (8-methylimidazo[1,2-a]pyridin-2-yl)methanamine
• InChI: InChI=1S/C9H11N3/c1-7-3-2-4-12-6-8(5-10)11-9(7)12/h2-4,6H,5,10H2,1H3
• InChI Key: BZCVHNHCTCEWTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)CN
• Molecular Formula: C9H11N3
• DSSTOX Substance ID: DTXSID00651036
• Molecular Weight: 161.20 g/mol
• CAS RN: 518064-47-6

Description

“(8-Methylimidazo[1,2-a]pyridin-2-yl)methanamine” is a heterocyclic amine. It is a solid substance.

Molecular Structure Analysis

The SMILES string for this compound is NCC1=CN2C(C(C)=CC=C2)=N1. This provides a text representation of the compound’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid. Its molecular weight is 161.2 g/mol.

Scientific Research Applications

Catalytic Activity in Organic Synthesis

(8-Methylimidazo[1,2-a]pyridin-2-yl)methanamine has been utilized in the synthesis of palladium (Pd) complexes with ONN pincer ligand. These complexes, including ligand types like benzimidazole and pyridine, have shown excellent catalytic activity, particularly in the Suzuki-Miyaura reaction, an important type of cross-coupling reaction in organic chemistry. This highlights the compound's significance in facilitating complex organic synthesis processes (Shukla et al., 2021).

Potential in Anticonvulsant Applications

Research has also explored the potential anticonvulsant properties of derivatives of this compound. Novel Schiff bases of 3-aminomethyl pyridine, which is structurally related to the compound , have been synthesized and shown to offer seizure protection in various models, indicating potential therapeutic applications in the field of neurology and epilepsy treatment (Pandey & Srivastava, 2011).

Role in Cytotoxic and CDK Inhibitor Activities

Further research includes the synthesis of 2-methylimidazo[1,2-a]pyridine-substituted 2-aminopyrimidines derivatives, which have demonstrated notable cytotoxic activity and CDK inhibitor activity. These compounds, with variations like quinolin-4-yl substitution, have shown effectiveness and selectivity, potentially indicating applications in cancer research and treatment (Vilchis-Reyes et al., 2010).

Photocytotoxic Properties in Medical Imaging

Iron(III) complexes involving phenyl-N,N-bis[(pyridin-2-yl)methanamine, a related compound, have been synthesized and shown to possess photocytotoxic properties. These complexes display notable photocytotoxicity in red light and have been used for cellular imaging, indicating their potential application in medical diagnostics and treatment strategies (Basu et al., 2014).

Applications in Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for various biological activities. This includes studies on antiulcer drugs, where these derivatives have demonstrated significant antisecretory and cytoprotective activities, suggesting their potential as histamine H2-receptor antagonists (Katsura et al., 1992).

Safety and Hazards

This compound may cause skin and eye irritation. It’s classified as Acute Tox. 4 Oral, which means it may be harmful if swallowed.